4-Bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
4-Bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
Brand Name:
Vulcanchem
CAS No.:
5227-54-3
VCID:
VC0465079
InChI:
InChI=1S/C17H15BrN4OS/c1-9-3-6-11(7-4-9)19-17(24)22-21-15-13-12(20-16(15)23)8-5-10(2)14(13)18/h3-8,20,23H,1-2H3,(H,19,24)
SMILES:
CC1=CC=C(C=C1)NC(=S)N=NC2=C(NC3=C2C(=C(C=C3)C)Br)O
Molecular Formula:
C17H15BrN4OS
Molecular Weight:
403.3g/mol
4-Bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
CAS No.: 5227-54-3
Main Products
VCID: VC0465079
Molecular Formula: C17H15BrN4OS
Molecular Weight: 403.3g/mol
![4-Bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone] - 5227-54-3](/images/no_structure.jpg)
| CAS No. | 5227-54-3 |
|---|---|
| Product Name | 4-Bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone] |
| Molecular Formula | C17H15BrN4OS |
| Molecular Weight | 403.3g/mol |
| IUPAC Name | 1-[(4-bromo-2-hydroxy-5-methyl-1H-indol-3-yl)imino]-3-(4-methylphenyl)thiourea |
| Standard InChI | InChI=1S/C17H15BrN4OS/c1-9-3-6-11(7-4-9)19-17(24)22-21-15-13-12(20-16(15)23)8-5-10(2)14(13)18/h3-8,20,23H,1-2H3,(H,19,24) |
| Standard InChIKey | YCOWXXLMTSXHLB-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)NC(=S)N=NC2=C(NC3=C2C(=C(C=C3)C)Br)O |
| Canonical SMILES | CC1=CC=C(C=C1)NC(=S)N=NC2=C(NC3=C2C(=C(C=C3)C)Br)O |
| PubChem Compound | 1011246 |
| Last Modified | Nov 11 2021 |
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